Cas no 3643-12-7 (spiro4.5decan-8-amine hydrochloride)

• Product Name: spiro4.5decan-8-amine hydrochloride
• CAS No: 3643-12-7
• MF: C₁₀H₂₀ClN
• MW: 189.72550201416
• MDL: MFCD17012084
• CID: 1478906
• PubChem ID: 21483272
• Update Time: 2025-06-07

spiro4.5decan-8-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]decan-8-amine, hydrochloride
• spiro4.5decan-8-amine hydrochloride
• Z2513336748
• BDBM50462125
• 8-Aminospiro[4.5]decane HCl
• 8-Aminospiro[4.5]decane hydrochloride
• Spiro[4.5]decan-8-amine hydrochloride
• DB-083404
• MFCD17012084
• F2147-8684
• SCHEMBL11670034
• DTXSID50614550
• Spiro[4.5]decan-8-amine--hydrogen chloride (1/1)
• spiro[4.5]decan-8-amine;hydrochloride
• W10127
• EN300-299729
• AKOS027255417
• CHEMBL2311604
• Spiro[4.5]decan-8-aminehydrochloride
• 3643-12-7
• AS-63315

• MDL： MFCD17012084
• Inchi： 1S/C10H19N.ClH/c11-9-3-7-10(8-4-9)5-1-2-6-10;/h9H,1-8,11H2;1H
• InChI Key： MKWWYRMCMDCHNO-UHFFFAOYSA-N
• SMILES： Cl.NC1CCC2(CC1)CCCC2

Computed Properties

• Exact Mass: 189.1286
• Monoisotopic Mass: 189.1284273g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on spiro4.5decan-8-amine hydrochloride

Spiro[4.5]decan-8-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No 3643-12-7, known as Spiro[4.5]decan-8-amine hydrochloride, is a unique organic compound that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, typically a carbon or nitrogen atom. In this case, the spiro structure is formed between a cyclohexane and a cyclopentane ring system, with an amine group attached at the 8th position of the decane chain.

The structural uniqueness of Spiro[4.5]decan-8-amine hydrochloride makes it an interesting subject for both academic research and industrial applications. The spiro structure imparts unique physical and chemical properties to the compound, such as enhanced stability and reactivity in certain conditions. Recent studies have highlighted its potential in drug discovery, materials science, and catalysis due to its versatile reactivity and structural flexibility.

One of the most notable aspects of Spiro[4.5]decan-8-amine hydrochloride is its role in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases, including cancer and neurodegenerative disorders. The amine group in the molecule serves as a reactive site for further functionalization, enabling the creation of bioactive derivatives with tailored pharmacokinetic properties.

In addition to its medicinal applications, Spiro[4.5]decan-8-amine hydrochloride has also found utility in materials science. Its rigid spiro structure makes it an ideal candidate for designing advanced materials with unique mechanical and electronic properties. Recent advancements in polymer chemistry have leveraged this compound to develop high-performance polymers for use in electronics and aerospace industries.

The synthesis of Spiro[4.5]decan-8-amine hydrochloride involves a multi-step process that typically starts with the preparation of the spiro intermediate followed by amine functionalization and subsequent acid-base neutralization to obtain the hydrochloride salt form. The synthesis pathway has been optimized over the years to improve yield and purity, making it more accessible for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of Spiro[4.5]decan-8-amine hydrochloride. Studies indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it suitable for use in environmentally friendly applications.

In conclusion, CAS No 3643-12-7 (Spiro[4.5]decan-8-amine hydrochloride) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and potential for further functionalization continue to drive innovative research and development efforts worldwide.